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Cat. No.: B8210139

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pociredir (formerly known as FTX-6058) is an investigational, orally administered small-

molecule therapeutic agent developed for the treatment of sickle cell disease (SCD).[1] It is

designed to increase the production of fetal hemoglobin (HbF), a potent modulator of SCD

pathophysiology.[1] The therapeutic strategy is based on the observation that individuals with

SCD who also have hereditary persistence of fetal hemoglobin experience a milder form of the

disease. Pociredir's mechanism of action involves the targeted inhibition of the Embryonic

Ectoderm Development (EED) protein, a core component of the Polycomb Repressive

Complex 2 (PRC2).[1] This inhibition ultimately leads to the downregulation of B-cell

lymphoma/leukemia 11A (BCL11A), a key transcriptional repressor of the gamma-globin gene

(HBG).[2][3] By reducing BCL11A expression, Pociredir aims to reactivate HbF production in

adult erythroid cells, thereby mitigating the effects of sickled hemoglobin.
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Mechanism of Action: From EED Inhibition to
BCL11A Downregulation
Pociredir functions as a potent and selective inhibitor of EED.[4] EED is a crucial component

of the PRC2 complex, which also includes the catalytic subunit EZH2 and the scaffolding

protein SUZ12.[2] The PRC2 complex is an epigenetic regulator that catalyzes the

trimethylation of histone H3 on lysine 27 (H3K27me3), a mark associated with gene silencing.

[2]

The binding of Pociredir to EED allosterically inhibits the catalytic activity of the PRC2

complex.[2] This disruption of PRC2 function leads to a reduction in H3K27me3 marks at target

gene loci, including the BCL11A gene. BCL11A is a master regulator of the fetal-to-adult

hemoglobin switch.[2] In adult erythroid precursors, BCL11A is highly expressed and binds to

the promoter of the HBG genes, repressing their transcription.

By inhibiting the PRC2 complex, Pociredir leads to a potent downregulation of BCL11A

expression.[2] The reduction in BCL11A protein levels alleviates the repression of the HBG

genes, resulting in increased transcription of gamma-globin mRNA and subsequent production

of HbF protein.[2] Preclinical studies have shown that downregulation of BCL11A by more than

50% correlates with a two- to three-fold increase in HbF.[5]
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Pociredir EED Binds to & Inhibits PRC2 Complex
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(α2γ2)

 Forms

PIONEER Phase 1b Trial Workflow

Patient Screening
(SCD Diagnosis, Ages 18-65)

Enrollment & Baseline Assessment

Oral Pociredir Dosing
(Once Daily for 12 Weeks)

Safety & Tolerability Monitoring Pharmacodynamic Analysis
(Blood Samples)

4-Week Follow-up

Data Collection & Analysis
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Therapeutic Rationale for Pociredir in SCD

Pociredir Administration
(Oral, Once Daily)

EED Inhibition in
Erythroid Precursors

PRC2 Complex Disruption

BCL11A Expression
Downregulated

γ-globin Gene (HBG)
Expression Increased

Fetal Hemoglobin (HbF)
Production Increased

Decreased HbS Polymerization

Improved Red Blood Cell Health
(Reduced Hemolysis, Improved Morphology)

Amelioration of SCD Symptoms
(Reduced VOCs, Anemia)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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